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Compound of Interest

Compound Name: Furosemide-d5

Cat. No.: B563120 Get Quote

Technical Support Center: Furosemide-d5
Stability and Storage
This technical support center provides guidance on the long-term storage and stability of

Furosemide-d5 for researchers, scientists, and drug development professionals. Below you

will find frequently asked questions (FAQs) and troubleshooting guides to ensure the integrity

of your experiments.

Frequently Asked Questions (FAQs)
1. What are the recommended long-term storage conditions for Furosemide-d5?

To ensure the long-term stability of Furosemide-d5, it is crucial to store it under the appropriate

conditions. The recommended storage temperatures vary depending on whether the product is

in solid form or dissolved in a solvent.

For solid Furosemide-d5 (powder):

Store at -20°C for up to 3 years.[1]

Alternatively, storage at 4°C is acceptable for up to 2 years.[1]

For Furosemide-d5 in solvent:
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For maximum stability, store at -80°C for up to 6 months.[1]

Storage at -20°C is suitable for shorter periods, up to 1 month.[1]

While Furosemide-d5 is typically shipped at room temperature, long-term storage at ambient

temperatures is not recommended due to the potential for degradation.[2][3][4]

2. How do environmental factors like light and humidity affect the stability of Furosemide-d5?

Furosemide-d5, similar to its non-deuterated counterpart, is sensitive to environmental factors

that can compromise its chemical integrity.

Light: Furosemide is known to be photosensitive and can undergo photodegradation when

exposed to light, particularly UV light.[5][6] This can lead to the formation of degradation

products and a yellowing of the compound.[5][6] It is imperative to store Furosemide-d5 in

light-protecting containers, such as amber vials, or by wrapping transparent containers in

aluminum foil.[7]

Humidity: High humidity significantly impacts the stability of furosemide, leading to physical

and chemical degradation.[8][9] Studies on furosemide tablets have shown that high relative

humidity (RH) can lead to a decrease in potency.[8][9] Therefore, it is essential to store

Furosemide-d5 in a dry environment, keeping the container tightly sealed to prevent

moisture absorption.

3. What are the known degradation pathways and products of Furosemide?

The primary degradation pathway for furosemide is photodegradation. Exposure to light,

especially UV radiation, can cause the hydrolysis of the furosemide molecule. The major

degradation product identified is 4-chloro-5-sulfamoylanthranilic acid (CSA).[5] This process

can result in a visible yellowing of the product.[5][6]
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4-chloro-5-sulfamoylanthranilic
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degradation products

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

HPLC Analysis

Data Analysis

Prepare Furosemide-d5 stock solution
(e.g., in methanol)

Dilute stock solution to working
concentration with mobile phase

Prepare stability samples under
different conditions (e.g., temperature, light)

Inject samples at specified time points

Set up HPLC system:
- Column: C18 reverse-phase

- Mobile Phase: e.g., Acetonitrile:Water with formic acid
- Flow Rate: e.g., 1 mL/min
- Detection: UV at ~272 nm

Acquire chromatograms

Integrate peak areas of Furosemide-d5
and any degradation products

Calculate percentage of remaining Furosemide-d5

Plot concentration vs. time to
determine degradation kinetics

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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